Cas no 900877-90-9 (1-benzyl-4-3-(2-chlorophenyl)-5-methylpyrazolo1,5-apyrimidin-7-ylpiperazine)

• Product Name: 1-benzyl-4-3-(2-chlorophenyl)-5-methylpyrazolo1,5-apyrimidin-7-ylpiperazine
• CAS No: 900877-90-9
• MF: C₂₄H₂₄ClN₅
• MW: 417.933863639832
• CID: 5424398
• Update Time: 2025-10-15

1-benzyl-4-3-(2-chlorophenyl)-5-methylpyrazolo1,5-apyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 7-(4-benzylpiperazin-1-yl)-3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 3-(2-chlorophenyl)-5-methyl-7-[4-(phenylmethyl)-1-piperazinyl]-
• 1-benzyl-4-3-(2-chlorophenyl)-5-methylpyrazolo1,5-apyrimidin-7-ylpiperazine

• Inchi： 1S/C24H24ClN5/c1-18-15-23(29-13-11-28(12-14-29)17-19-7-3-2-4-8-19)30-24(27-18)21(16-26-30)20-9-5-6-10-22(20)25/h2-10,15-16H,11-14,17H2,1H3
• InChI Key： IFIMOSZOYWXNAI-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3Cl)C=NN1C(N1CCN(CC3=CC=CC=C3)CC1)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-benzyl-4-3-(2-chlorophenyl)-5-methylpyrazolo1,5-apyrimidin-7-ylpiperazine

Comprehensive Guide to 1-Benzyl-4-(3-(2-Chlorophenyl)-5-Methylpyrazolo[1,5-a]Pyrimidin-7-Yl)Piperazine (CAS No. 900877-90-9)

1-Benzyl-4-(3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl)piperazine (CAS No. 900877-90-9) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, which is known for its diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and development.

The structural complexity of 1-benzyl-4-(3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl)piperazine makes it a valuable scaffold for designing novel therapeutic agents. Its unique combination of a benzyl group, a chlorophenyl moiety, and a piperazine ring contributes to its pharmacological properties. Recent studies have explored its interactions with various biological targets, making it a subject of interest in the context of central nervous system (CNS) disorders and neuropharmacology.

One of the key reasons for the growing popularity of CAS No. 900877-90-9 is its relevance to current trends in precision medicine and targeted drug delivery. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being investigated for their ability to modulate specific pathways with high selectivity. This aligns with the increasing demand for small-molecule inhibitors and allosteric modulators in modern therapeutics.

From a synthetic chemistry perspective, 1-benzyl-4-(3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl)piperazine presents interesting challenges and opportunities. Its synthesis often involves multi-step reactions, including cyclocondensation and N-alkylation, which are topics of interest for chemists working on heterocyclic compound synthesis. The presence of the 2-chlorophenyl group adds another layer of complexity, influencing both the reactivity and the biological activity of the molecule.

In the context of drug repurposing, researchers are examining whether CAS No. 900877-90-9 could have applications beyond its initial scope. This approach is particularly relevant given the rising costs and lengthy timelines associated with new drug development. By leveraging existing compounds like this one, scientists hope to accelerate the discovery of treatments for emerging health challenges.

The physicochemical properties of 1-benzyl-4-(3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl)piperazine also make it suitable for formulation development. Its moderate solubility and stability profile are advantageous for creating oral dosage forms, which remain the most preferred route of administration in clinical settings. These characteristics are crucial for researchers focusing on pharmacokinetic optimization and bioavailability enhancement.

As the scientific community continues to explore the potential of pyrazolo[1,5-a]pyrimidine derivatives, compounds like CAS No. 900877-90-9 are likely to remain at the forefront of medicinal chemistry research. Their versatility and tunability make them attractive candidates for addressing unmet medical needs in various therapeutic areas, from neurological conditions to metabolic disorders.

For suppliers and manufacturers, the market for 1-benzyl-4-(3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl)piperazine is evolving rapidly. The compound's niche applications in research and potential therapeutic uses create opportunities for specialized chemical providers. Quality control and analytical method development for this compound are areas where companies can differentiate themselves in this competitive landscape.

In conclusion, 1-benzyl-4-(3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl)piperazine (CAS No. 900877-90-9) represents an important building block in modern pharmaceutical research. Its unique structural features, combined with growing interest in heterocyclic medicinal chemistry, position it as a compound worth watching in the coming years. As research progresses, we can expect to see more applications emerge for this versatile molecule.